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Compound of Interest

4-Chlorophenylguanidine
Compound Name:

carbonate
CAS No.: 61705-88-2
Cat. No.: B1585702

Get Quote

Introduction & Scope

4-Chlorophenylguanidine (often abbreviated as PCG or 1-(4-chlorophenyl)guanidine) is a
critical intermediate in the synthesis of agrochemicals (e.g., Robenidine) and various
pharmaceutical agents. While often supplied as a nitrate or hydrochloride salt, the carbonate
salt represents a specific equilibrium form often encountered during free-base isolation or as a
stabilized solid intermediate.

Due to the strong basicity of the guanidine moiety (

), the free base readily absorbs atmospheric

to form the carbonate. This Application Note provides a standardized protocol for preparing
solutions of 4-Chlorophenylguanidine Carbonate, addressing the challenges of solubility,
hydrolytic stability, and stoichiometry.

Key Applications

e Analytical Standards: Preparation of HPLC reference stocks.
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» Synthetic Intermediates: Feedstock solutions for cyclization reactions.

» Buffer Preparation: Utilization of the guanidine/carbonate buffering capacity.

Material Specifications & Safety

Before initiating any protocol, verify the specific stoichiometry of your starting material.

Guanidine carbonates typically exist as the diguanidinium carbonate (2:1 salt), but hydration

states may vary.

ble 1: Physicachemical ies (T ical

Property

Specification

Notes

Chemical Name

1-(4-Chlorophenyl)guanidine

Carbonate
Parent Structure MW: 169.61 g/mol (Free Base)
Salt Formula Assumed 2:1 Stoichiometry
Molecular Weight ~401.25 g/mol Verify against Lot CoA
N Methanol (High), Water Lipophilic chlorophenyl ring
Solubility : .
(Low/Moderate), DMSO (High)  reduces water solubility.
White to off-white crystalline )
Appearance Hygroscopic.

powder

Safety & PPE (E-E-A-T)

o Hazards: 4-Chlorophenylguanidine is toxic by ingestion and an irritant. The carbonate form

may release

vigorously upon acidification.

e PPE: Nitrile gloves (0.11 mm min), safety goggles, and lab coat.

» Engineering Controls: Handle powder in a fume hood to prevent inhalation of dust.

Preparation Protocols
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Method A: Methanolic Stock Solution (Preferred for
Analytical Standards)

Purpose: To create a stable, high-concentration stock solution for HPLC or QC analysis.
Methanol prevents hydrolysis and ensures complete solvation of the lipophilic aryl ring.

Reagents:

e 4-Chlorophenylguanidine Carbonate (Solid)
e Methanol (HPLC Grade)

Protocol:

o Calculation: Calculate the required mass based on the specific salt molecular weight (MW)
from the Certificate of Analysis (CoA).

o Target: 10 mM Stock Solution.

o Mass (

Weighing: Weigh the calculated amount into a volumetric flask.

o Note: Do not use a spatula that has touched strong acids.

Dissolution: Add Methanol to approx. 80% of the final volume.

Sonication: Sonicate for 5-10 minutes at ambient temperature (

). The solution should become clear and colorless.

Make to Volume: Dilute to the mark with Methanol and invert 10 times to mix.

Method B: Aqueous/Acidic Reconstitution (For
Synthesis)
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Purpose: To prepare a reactive solution for synthesis where the carbonate counter-ion is
displaced. Warning: This process releases

Reagents:
e 4-Chlorophenylguanidine Carbonate
e 1M Hydrochloric Acid (HCI) or Acetic Acid

e Deionized Water (

Protocol:
e Suspension: Suspend the carbonate salt in water (it may not dissolve fully initially).
« Acidification: Dropwise add the acid while stirring.

o Observation: Effervescence will occur as carbonate converts to

o $ (R-Guan)_2CO_3 + 2HCI \rightarrow 2(R-Guan \cdot HCI) + H_20 + CO_2 \uparrow $
« Clarification: Continue stirring until gas evolution ceases and the solution is clear.
o Filtration: If turbidity persists (impurities), filter through a 0.45

PVDF filter.

Visualization: Decision & Workflow Logic
Figure 1: Preparation Workflow Decision Tree
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Start: Define Application

Intended Use?

Stability Required \\Reactivity Required

Analytical Standard

Synthetic Reagent

(HPLC/UV) (Reaction Intermediate)

Select Solvent:
Dilute Acid (HCI/Acetic)

Select Solvent:
Methanol or Acetonitrile

1. Weigh Salt 1. Suspend in Water
2. Dissolve in MeOH 2. Add Acid Dropwise
3. Sonicate (No CO2 loss) 3. Vent CO2 Gas

Storage:
Amber Vial, 4°C

Click to download full resolution via product page

Caption: Decision matrix for selecting the appropriate solvent system based on downstream
application.

Storage and Stability

The stability of 4-Chlorophenylguanidine carbonate solutions is dependent on pH and
solvent.

Storage Conditions
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o Temperature: Store at

(Refrigerated).
o Container: Amber borosilicate glass (Type I) to protect from light.
o Headspace: Flush with Nitrogen (

) or Argon to prevent absorption of atmospheric moisture or additional

, Which can shift the equilibrium.

Shelf Life Estimates

Solvent System Stability Estimate Degradation Mode

Methanol (Anhydrous) 3—-6 Months Slow oxidation or evaporation.

Hydrolysis of guanidine to urea
Water (Neutral) < 24 Hours o
(slow) or precipitation.

Acidic Solution (pH < 4) 1-2 Weeks Stable as the protonated salt.

Critical Control Point: If precipitation is observed in methanolic solutions upon cooling, re-
sonicate at room temperature. Do not heat above

as guanidines can degrade to anilines.

Quality Control (QC)

Verify the integrity of your prepared solution using HPLC-UV.

e Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5

).

e Mobile Phase:
o A:0.1% Formic Acid in Water

o B: Acetonitrile
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o Gradient: 10% B to 90% B over 10 minutes.

o Detection: UV @ 254 nm (Aryl absorption).

o Acceptance Criteria: Single peak > 98% area.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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